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Compound of Interest

Compound Name:
2-(4-Bromo-2,5-

difluorophenyl)acetic acid

Cat. No.: B1443294 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(4-Bromo-2,5-difluorophenyl)acetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Acknowledging the Chemical
Landscape
In the field of pharmaceutical research and development, halogenated aromatic compounds

are indispensable building blocks for novel therapeutics. 2-(4-Bromo-2,5-
difluorophenyl)acetic acid, with its unique substitution pattern, represents a compound of

significant interest. However, its utility is intrinsically linked to a thorough understanding of its

hazard profile and the implementation of rigorous safety protocols. This guide moves beyond

mere compliance, offering a field-proven framework for risk assessment, safe handling, and

emergency preparedness tailored to the realities of the modern research laboratory. As senior

scientists, our responsibility extends beyond discovery to ensuring a culture of safety that

protects ourselves, our colleagues, and our environment.

Section 1: Compound Profile and Hazard
Identification
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A foundational principle of laboratory safety is to "know your chemical." Before the first spatula

touches the powder, a comprehensive understanding of the substance's properties and

hazards is non-negotiable.

Chemical Identity and Properties:

Property Value Source

Chemical Name
2-(4-Bromo-2,5-

difluorophenyl)acetic acid
[1][2]

CAS Number 871035-64-2 [1][2]

Molecular Formula C₈H₅BrF₂O₂ [2][3]

Molecular Weight 251.03 g/mol [3]

Physical Form White to Yellow Solid [2]

Storage

Store in a dry, cool, well-

ventilated place in a tightly

sealed container at room

temperature.

[2][3]

Globally Harmonized System (GHS) Hazard Classification:

2-(4-Bromo-2,5-difluorophenyl)acetic acid is classified with the signal word "Warning" and is

associated with the following hazards.[1][2][4] This classification is the cornerstone of our risk

assessment and dictates the minimum required safety controls.
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GHS Hazard Code Hazard Statement
Precautionary Measures
(Examples)

H315 Causes skin irritation

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.[1][4]

H319 Causes serious eye irritation

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

H335 May cause respiratory irritation

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.[1][4]

The presence of halogens (Bromine, Fluorine) places this compound in the category of

halogenated aromatics, which as a class, demand careful handling to minimize skin contact

and vapor inhalation.[5][6]

Section 2: Proactive Risk Assessment and Control
Safety protocols are not static; they are a dynamic response to the specific risks of a

procedure. Before any experimental work, a task-specific risk assessment must be conducted.

This involves identifying potential exposure routes—inhalation of dust, dermal contact, and eye

contact—and establishing robust control measures.

The following workflow illustrates a logical approach to risk mitigation when planning an

experiment with this compound.
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Phase 1: Planning & Assessment

Phase 2: Control Selection

Phase 3: Implementation

Define Experimental Task
(e.g., Weighing, Dissolving, Reaction)

Assess Hazards:
- Solid Powder (Dust Inhalation Risk)

- Skin/Eye Irritant

Evaluate Exposure Potential:
- Scale of work (mg vs g)

- Duration of task
- Potential for aerosolization

Engineering Controls
(First Line of Defense)

Personal Protective Equipment
(Second Line of Defense)

Work within a certified
Chemical Fume Hood

Administrative Controls
(Procedural Safety)

Don appropriate PPE:
- Goggles, Lab Coat, Nitrile Gloves

Follow Standard Operating
Procedure (SOP) for handling and waste

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling the target compound.
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Section 3: The Handling Lifecycle: Receipt to
Disposal
Safe handling is a continuous process that begins the moment a chemical enters the laboratory

and ends with its proper disposal.

Engineering Controls: The Primary Barrier
Personal protective equipment is considered the last line of defense.[7] The first and most

critical barrier is the use of proper engineering controls.

Chemical Fume Hood: Due to the H335 (May cause respiratory irritation) hazard associated

with the solid dust, all manipulations of 2-(4-Bromo-2,5-difluorophenyl)acetic acid—

including weighing, transfers, and solution preparation—must be performed inside a certified

chemical fume hood.[5][8] This contains any generated dust or aerosols, protecting the

user's breathing zone.

Personal Protective Equipment (PPE): A Self-Validating
System
The choice of PPE must directly address the hazards identified in Section 1.[9][10] The

minimum required PPE for handling this compound is non-negotiable.

Eye and Face Protection: Chemical safety goggles are mandatory.[11] Safety glasses with

side shields are insufficient as they do not protect against splashes.[9] When handling larger

quantities or when a splash hazard is significant, a face shield should be worn in addition to

goggles.[9][11]

Skin Protection: A flame-resistant lab coat and closed-toe shoes are required at all times.[11]

[12] Disposable nitrile gloves are suitable for providing protection against incidental contact.

[9] It is critical to remove and replace gloves immediately if they become contaminated.[9]

For tasks involving potential for prolonged contact, consulting a glove manufacturer's

compatibility data is recommended.[7]

Respiratory Protection: If work is exclusively conducted within a fume hood, additional

respiratory protection is typically not required. In the rare event that engineering controls are
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insufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates should be used.[5]
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Procedure Involving
2-(4-Bromo-2,5-difluorophenyl)acetic acid

Minimum Required PPE:
- Chemical Safety Goggles

- Lab Coat
- Closed-toe Shoes

Will the solid be handled
(weighing, transfer)?

Is there a risk of splashing
(dissolving, reaction workup)?

No ADD
Nitrile Gloves

Yes

ADD
Face Shield

Yes

Final PPE Ensemble

No
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Spill of 2-(4-Bromo-2,5-difluorophenyl)acetic acid Detected

Assess Spill Size & Location

MINOR SPILL
(Small, contained, no immediate danger)

Minor

MAJOR SPILL
(Large, uncontained, potential for exposure)

Major

Alert personnel in the immediate area EVACUATE the area.
Alert supervisor & EH&S.

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

Clean up spill:
1. Gently sweep solid to avoid dust.

2. Use absorbent for solutions.
3. Place in a labeled hazardous waste container.

Decontaminate the area
and all equipment used.

Report incident to supervisor.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1443294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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